Cas no 1391926-49-0 (N-Boc2-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-aMine)

N-Boc2-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-aMine structure

1391926-49-0 structure

Product Name:N-Boc2-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-aMine

CAS No:1391926-49-0

MF:C₂₁H₃₃BN₂O₆

MW:420.307526350021

CID:4593493

Update Time:2023-04-03

N-Boc2-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-aMine Chemical and Physical Properties

Names and Identifiers

- N-Boc2-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-aMine
- Imidodicarbonic acid, 2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-, 1,3-bis(1,1-dimethylethyl) ester
- 1,3-Bis(1,1-dimethylethyl) 2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]imidodicarbonate
- Inchi： 1S/C21H33BN2O6/c1-18(2,3)27-16(25)24(17(26)28-19(4,5)6)15-12-11-14(13-23-15)22-29-20(7,8)21(9,10)30-22/h11-13H,1-10H3
- InChI Key： UATPXTIBGOYHIE-UHFFFAOYSA-N
- SMILES： N(C1N=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

N-Boc2-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-aMine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR01M46S-250mg	tert-ButylN-tert-butoxycarbonyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]carbamate	1391926-49-0	95%	250mg	$724.00	2025-02-17
Aaron	AR01M46S-500mg	tert-ButylN-tert-butoxycarbonyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]carbamate	1391926-49-0	95%	500mg	$823.00	2025-02-17

N-Boc2-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-aMine Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

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